Cas no 653591-76-5 (Ethanediamide, N-(3,5-dimethylphenyl)-N'-phenyl-)

• Product Name: Ethanediamide, N-(3,5-dimethylphenyl)-N'-phenyl-
• CAS No: 653591-76-5
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 399967
• PubChem ID: 44996455
• Update Time: 2025-04-19

Ethanediamide, N-(3,5-dimethylphenyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N-(3,5-dimethylphenyl)-N'-phenyl-
• N'-(3,5-dimethylphenyl)-N-phenyloxamide
• DTXSID10661565
• 653591-76-5
• N~1~-(3,5-Dimethylphenyl)-N~2~-phenylethanediamide

• Inchi： 1S/C16H16N2O2/c1-11-8-12(2)10-14(9-11)18-16(20)15(19)17-13-6-4-3-5-7-13/h3-10H,1-2H3,(H,17,19)(H,18,20)
• InChI Key： SCCKFKAHANDHCD-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC=CC=1)=O)NC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 268.12128
• Monoisotopic Mass: 268.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• PSA: 58.2